Cas no 1172453-38-1 (N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide
• CAS No: 1172453-38-1
• MF: C₂₀H₁₆ClN₃O₂S
• MW: 397.877942085266
• CID: 5906547
• PubChem ID: 43967486
• Update Time: 2025-05-22

N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-ylmethyl)furan-3-carboxamide
• N-(4-chlorobenzo[d]thiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-ylmethyl)furan-3-carboxamide
• 1172453-38-1
• N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-[(pyridin-3-yl)methyl]furan-3-carboxamide
• AKOS024655903
• F2515-3903
• N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide

• Inchi： 1S/C20H16ClN3O2S/c1-12-9-15(13(2)26-12)19(25)24(11-14-5-4-8-22-10-14)20-23-18-16(21)6-3-7-17(18)27-20/h3-10H,11H2,1-2H3
• InChI Key： DZUZRLCWFQIXOO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N(C2=NC3=C(Cl)C=CC=C3S2)CC2=CC=CN=C2)=O)=C1C

Computed Properties

• Exact Mass: 397.0651756g/mol
• Monoisotopic Mass: 397.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide

N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide: A Comprehensive Overview

The compound N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide, identified by the CAS number 1172453-38-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzothiazole ring, a pyridine moiety, and a furan carboxamide group. The presence of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The benzothiazole group, in particular, has been shown to exhibit antimicrobial and anticancer activities in various experimental models. The pyridine moiety further enhances the compound's stability and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the furan carboxamide group contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors.

One of the key areas of research involving this compound is its potential as a bioactive agent. Scientists have explored its ability to inhibit specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can act as an inhibitor of histone deacetylases (HDACs), which are enzymes associated with cancer progression. This property makes it a valuable lead compound in the development of anticancer therapies.

Moreover, the structural versatility of this compound allows for further modifications to enhance its efficacy and selectivity. Researchers have employed various synthetic strategies to introduce additional functional groups or modify existing ones. These modifications aim to improve the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The synthesis begins with the preparation of the benzothiazole ring system, followed by the introduction of substituents such as chlorine and methyl groups. The final step involves coupling the benzothiazole derivative with the pyridine-containing furan carboxamide group using appropriate coupling agents.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The presence of aromatic heterocycles like benzothiazole and pyridine contributes to its ability to absorb light and conduct electricity efficiently. This makes it potentially useful in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide is a multifaceted compound with diverse applications in chemistry and biology. Its complex structure endows it with unique properties that make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing both fields.